Cas no 525537-99-9 (Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci))
525537-99-9 structure
Product Name:Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci)
CAS No:525537-99-9
MF:C13H26N2
MW:210.358943462372
CID:2184589
PubChem ID:4022164
Update Time:2025-04-21
Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci)
- DB-327267
- PIPERIDINE, 1-ETHYL-3-(3-ETHYL-2-PYRROLIDINYL)-
- 1-ethyl-3-(3-ethylpyrrolidin-2-yl)piperidine
- 525537-99-9
-
- Inchi: 1S/C13H26N2/c1-3-11-7-8-14-13(11)12-6-5-9-15(4-2)10-12/h11-14H,3-10H2,1-2H3
- InChI Key: AVHKSVGCNJCWHU-UHFFFAOYSA-N
- SMILES: N1CCC(CC)C1C1CN(CC)CCC1
Computed Properties
- Exact Mass: 210.21
- Monoisotopic Mass: 210.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 15.3Ų
Piperidine,1-ethyl-3-(3-ethyl-2-pyrrolidinyl)-(9ci) Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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